Cas no 5339-69-5 (n-Isopropylbenzenesulfonamide)

n-Isopropylbenzenesulfonamide structure
n-Isopropylbenzenesulfonamide structure
Product Name:n-Isopropylbenzenesulfonamide
CAS No:5339-69-5
MF:C9H13NO2S
MW:199.27002120018
MDL:MFCD00591077
CID:384364
PubChem ID:220600
Update Time:2025-10-28

n-Isopropylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-Isopropylbenzenesulfonamide
    • Benzenesulfonamide,N-(1-methylethyl)-
    • N-propan-2-ylbenzenesulfonamide
    • AC1L591Q
    • AC1Q6VOD
    • CTK8B9173
    • N-(iso-propyl)benzenesulfonamide
    • N-(propan-2-yl)benzenesulfonamide
    • N-isopropylbenzene sulfamide
    • N-isopropyl-benzenesulfonamide
    • N-isopropyl-benzensulfonamide
    • N-Isopropyl-benzolsulfonamid
    • NSC3549
    • SureCN945862
    • N-isopropylbenzenesulphonamide
    • QKIWHADSHFVRFN-UHFFFAOYSA-N
    • 7593AB
    • STL388429
    • AK102431
    • C75502
    • Benzenesulfonamide, N-(1-methylethyl)-
    • SCHEMBL945862
    • MFCD00591077
    • CS-0154180
    • NSC 3549
    • AKOS003836175
    • DTXSID20277691
    • A870733
    • NSC-3549
    • DS-3836
    • 5339-69-5
    • N-(1-methylethyl)benzenesulfonamide
    • NSC 3549; N-(1-Methylethyl)benzenesulfonamide; Isopropylbenzenesulfonamide; N-Benzenesulfonyl-N-isopropylamine
    • DB-130218
    • n-Isopropylbenzenesulfonamide
    • MDL： MFCD00591077
    • Inchi： 1S/C9H13NO2S/c1-8(2)10-13(11,12)9-6-4-3-5-7-9/h3-8,10H,1-2H3
    • InChI Key： QKIWHADSHFVRFN-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=CC=1)(NC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 199.06679
  • Monoisotopic Mass: 199.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: NA
  • Density: 1.149
  • Boiling Point: 305.2°C at 760 mmHg
  • Flash Point: 138.4°C
  • Refractive Index: 1.524
  • PSA: 46.17
  • LogP: 2.84500

n-Isopropylbenzenesulfonamide Security Information

n-Isopropylbenzenesulfonamide Pricemore >>

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n-Isopropylbenzenesulfonamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5339-69-5)n-Isopropylbenzenesulfonamide
Order Number:A870733
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:24
Price ($):249.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5339-69-5)n-Isopropylbenzenesulfonamide
A870733
Purity:99%
Quantity:5g
Price ($):249.0
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